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Compound of Interest

Compound Name: Ugilec 141

Cat. No.: B1166502 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Ugilec 141 in a laboratory setting. Given its hazardous properties and regulatory

restrictions, strict adherence to these guidelines is imperative for the safety of all personnel.

Ugilec 141 is a substance whose marketing and use have been prohibited in the European

Union since June 1994, and it has faced similar restrictions in other regions due to its

hazardous nature.[1]

Hazard Identification and Classification
Ugilec 141 is classified as a highly toxic substance with multiple hazard classifications. It is

crucial to understand these risks before handling. The substance is toxic if swallowed, inhaled,

or in contact with skin, may cause an allergic skin reaction, and is suspected of causing cancer.

[2]

Table 1: GHS Hazard Classification for Ugilec 141

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed[2]

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin[2]

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled[2]

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction[2]
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| Carcinogenicity (Category 2) | H351: Suspected of causing cancer[2] |

Personal Protective Equipment (PPE)
Due to the high toxicity of Ugilec 141, a comprehensive suite of personal protective equipment

is mandatory. All personnel handling the substance must use the following:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles, and a

face shield if there is a splash hazard.[2]

Skin and Body Protection: A lab coat or chemical-resistant apron. Full-body protective

clothing may be necessary depending on the scale of work.[2]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2][3] If the ventilation is inadequate or there is a risk of inhalation, a suitable respirator

must be worn.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Ugilec 141 to minimize

exposure risk.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
Information Review: Ensure all personnel have read and understood this safety guide and
the Safety Data Sheet (SDS) for Ugilec 141.[2]
Area Preparation: Designate a specific area for handling, preferably within a certified
chemical fume hood.
Emergency Equipment: Ensure an eyewash station and safety shower are immediately
accessible. Have appropriate spill cleanup materials ready.

2. Handling Procedures:

Don all required PPE before entering the designated handling area.
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Handle the substance exclusively within a well-ventilated fume hood to avoid breathing
vapors or mist.[2][3]
Avoid direct contact with skin and eyes.[3]
Do not eat, drink, or smoke in the area where Ugilec 141 is handled or stored.[2]

3. Post-Handling Procedures:

Thoroughly wash hands and any potentially exposed skin with soap and water after handling
is complete.[2][3]
Carefully remove PPE, avoiding self-contamination.
Decontaminate all work surfaces and equipment used during the procedure.
Take off any contaminated clothing immediately and wash it before reuse.[2]

Emergency and First-Aid Measures
Immediate action is critical in the event of exposure to Ugilec 141.

Table 2: First-Aid Measures for Ugilec 141 Exposure

Exposure Route First-Aid Protocol

Ingestion

Immediately call a POISON CENTER or

doctor. Rinse mouth thoroughly with
water. Do not induce vomiting.[2]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water.[2] If skin irritation or a rash occurs,

seek medical advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

| Inhalation | Move the person to fresh air. If breathing is difficult or symptoms persist, call a

physician.[3][4] |
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Disposal Plan
Ugilec 141 and any materials contaminated with it are classified as hazardous waste and must

be disposed of accordingly.

Waste Collection: Collect all Ugilec 141 waste, including empty containers and contaminated

disposables (e.g., gloves, absorbent pads), in clearly labeled, sealed containers.

Regulatory Compliance: Disposal must be handled by a licensed hazardous waste disposal

service. In Germany, for example, Ugilec 141 is classified as hazardous waste requiring

supervision of disposal.[1]

Prohibitions: Do not dispose of Ugilec 141 down the drain.[2] European Council Directives

have established specific requirements for the disposal of Ugilec 141, often through

incineration at approved facilities.[1]

Physicochemical Data
Understanding the properties of Ugilec 141 is essential for safe handling and storage.

Table 3: Physicochemical Properties of Ugilec 141

Property Value

CAS Number 76253-60-6[1]

Molecular Weight 320.05 g/mol [1]

Water Solubility 5 µg/L at 20 °C[1]

| Vapor Pressure | 0.05 Pa at 20 °C[1] |

Workflow for Safe Handling of Ugilec 141
The following diagram illustrates the logical workflow for handling Ugilec 141, from initial

planning to final disposal, ensuring safety at every step.
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Phase 1: Preparation

Phase 2: Handling & Experimentation

Phase 3: Post-Handling & Decontamination

Phase 4: Waste Management

1. Conduct Risk
Assessment

2. Review SDS and
Safety Protocols

3. Prepare Fume Hood
& Emergency Gear

4. Don Full
Required PPE

5. Handle Ugilec 141
in Fume Hood

6. Perform
Experiment

7. Decontaminate
Work Surfaces

8. Remove PPE
Carefully

9. Wash Hands
Thoroughly

10. Collect & Segregate
Hazardous Waste

11. Seal & Label
Waste Container

12. Arrange Professional
Hazardous Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ugilec 141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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